Cas no 19923-09-2 ( )

  structure
  structure
Product name: 
CAS No:19923-09-2
MF:C6H9N5O2S
MW:215.23296
CID:908652
PubChem ID:4565867

  Chemical and Physical Properties

Names and Identifiers

    • Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
    • 19923-09-2
    • 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
    • NSC-149004
    • NSC149004
    • DTXSID20404329
    •  
    • Inchi: InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
    • InChI Key: IZHXLJVMXFNLIR-UHFFFAOYSA-N
    • SMILES: CCOC(=O)NC(=S)N1C(=NC=N1)N

Computed Properties

  • Exact Mass: 215.04787
  • Monoisotopic Mass: 215.04769572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 95.06

  Related Literature

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd